Cas no 2171259-79-1 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171259-79-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6218899
• PubChem ID: 165553485
• Update Time: 2025-06-11

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1492428
• 2171259-79-1

• Inchi： 1S/C26H30N2O5/c1-3-9-22(23(29)28(2)26(24(30)31)14-8-15-26)27-25(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,3,8-9,14-16H2,1-2H3,(H,27,32)(H,30,31)/t22-/m0/s1
• InChI Key： YPPXWIPOCOFJKC-QFIPXVFZSA-N
• SMILES： OC(C1(CCC1)N(C)C([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171259-79-1): A Comprehensive Overview

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171259-79-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pmp-OH, is a derivative of cyclobutane carboxylic acid and is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylated amide moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which minimizes side reactions and ensures high yields. The methylated amide moiety, on the other hand, imparts additional stability and solubility properties to the compound, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the potential of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the cyclobutane ring structure contributes to the compound's ability to cross the blood-brain barrier, thereby enhancing its therapeutic efficacy.

In another notable study, scientists at the University of California, San Francisco, investigated the use of Fmoc-Pmp-OH as a building block for synthesizing peptidomimetics with enhanced pharmacological properties. The results showed that compounds derived from Fmoc-Pmp-OH exhibited improved binding affinity to target receptors and reduced off-target effects compared to traditional peptides. This finding has significant implications for the development of more effective and safer drugs for treating various diseases.

The synthetic route for 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid involves several well-established chemical transformations. The process typically begins with the formation of a cyclobutane carboxylic acid derivative, followed by the introduction of the Fmoc protecting group and subsequent functionalization to form the methylated amide moiety. Each step is carefully optimized to ensure high purity and yield, making this compound readily available for further research and development.

The physical and chemical properties of Fmoc-Pmp-OH have been extensively characterized. It is a white crystalline solid with a molecular weight of 445.53 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Its stability under different conditions has also been studied, with results indicating that it remains stable at room temperature and under standard laboratory conditions.

In terms of safety, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid is generally considered safe for handling in a well-controlled laboratory environment. However, standard precautions should be taken to avoid exposure to skin or inhalation, as with any chemical compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

The future prospects for Fmoc-Pmp-OH are promising. Ongoing research continues to explore its potential applications in areas such as cancer therapy, anti-inflammatory agents, and antiviral drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field, leading to the development of new therapeutic agents that can address unmet medical needs.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171259-79-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development into novel therapeutics.